6-Methylthioguanine-d3
Overview
Description
Molecular Structure Analysis
The molecular formula of 6-Methylthioguanine-d3 is C6 2H3 H4 N5 S . The molecular weight is 184.24 . The IUPAC name is 6-(trideuteriomethylsulfanyl)-7H-purin-2-amine .Chemical Reactions Analysis
A study found that double substitution of nucleobases (thionation and methylation) boosts the photoactivity by introducing more reactive channels . The effect of thionation in synergy with methylation opens a unique C−S bond cleavage pathway through crossing to a repulsive1πσ* state, generating thiyl radicals as highly reactive intermediates that may invoke biological damage .Physical And Chemical Properties Analysis
The molecular formula of 6-Methylthioguanine-d3 is C6 2H3 H4 N5 S . The molecular weight is 184.24 . The accurate mass is 184.061 .Mechanism of Action
Safety and Hazards
Future Directions
properties
CAS RN |
1346601-96-4 |
|---|---|
Molecular Formula |
C6H7N5S |
Molecular Weight |
184.235 |
IUPAC Name |
6-(trideuteriomethylsulfanyl)-7H-purin-2-amine |
InChI |
InChI=1S/C6H7N5S/c1-12-5-3-4(9-2-8-3)10-6(7)11-5/h2H,1H3,(H3,7,8,9,10,11)/i1D3 |
InChI Key |
YEGKYFQLKYGHAR-FIBGUPNXSA-N |
SMILES |
CSC1=NC(=NC2=C1NC=N2)N |
synonyms |
6-[(Methyl-d3)thio]-1H-purin-2-amine; 2-Amino-6-(methyl-d3)mercaptopurine; NSC 29420-d3; 2-Amino-6-(methyl-d3)thiopurine; S-(Methyl-d3)-6-thioguanine; S6-(Methyl-d3)-6-thioguanine; |
Origin of Product |
United States |
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